Cas no 1000576-28-2 (1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylic acid)

• Product Name: 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylic acid
• CAS No: 1000576-28-2
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD09870060
• CID: 1027754
• PubChem ID: 44118218
• Update Time: 2025-11-06

1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylic acid
• 1-(Tetrahydro-pyran-2-yl)-1H-indazole-5-carboxylic acid
• 1-(Tetrahydropyranyl)-1H-indazole-5-carboxylic acid
• 1-(oxan-2-yl)indazole-5-carboxylic acid
• 5-Carboxy-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• 1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-carboxylic acid
• MFCD09870060
• DTXSID90656772
• SCHEMBL20271725
• 1-(Tetrahydropyran-2-yl)-1H-indazole-5-carboxylic acid
• 1-(Oxan-2-yl)-1H-indazole-5-carboxylic acid
• 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylicacid
• PS-4767
• W-204329
• BL001729
• AKOS005258518
• J-503670
• 1000576-28-2
• DB-058260
• 1H-Indazole-5-carboxylic acid, 1-(tetrahydro-2H-pyran-2-yl)-
• AB91352

• MDL： MFCD09870060
• Inchi： 1S/C13H14N2O3/c16-13(17)9-4-5-11-10(7-9)8-14-15(11)12-3-1-2-6-18-12/h4-5,7-8,12H,1-3,6H2,(H,16,17)
• InChI Key： MNUJUQSXOGLRNS-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C=CC(C(=O)O)=CC=2C=N1

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 480.1±35.0 °C at 760 mmHg
• Flash Point: 244.1±25.9 °C
• PSA: 64.35000
• LogP: 2.43360
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylic acid

Market Research and Analysis of 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylic Acid (CAS No. 1000576-28-2)

The compound 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylic acid, identified by the CAS number 1000576-28-2, has emerged as a significant molecule in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its potential applications in drug development, particularly in the areas of oncology and neurodegenerative diseases. The purpose of this research is to provide a comprehensive analysis of the current market landscape, including its synthesis, biological activity, and commercial availability.

Recent studies have highlighted the unique chemical properties of 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylic acid. Its indazole core structure is known for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The tetrahydrofuran (THF) moiety further enhances its pharmacokinetic profile, making it a promising candidate for drug delivery systems. These findings have been corroborated by preclinical studies published in reputable journals such as Journal of Medicinal Chemistry and Chemical Biology.

From a market perspective, the demand for this compound is driven by its role as an intermediate in the synthesis of bioactive molecules. Key players in the pharmaceutical industry are increasingly investing in the development of derivatives based on this structure. According to a report by Grand View Research, the global market for such intermediates is projected to grow at a CAGR of 6.8% from 2023 to 2030, driven by increasing R&D activities in the pharmaceutical sector.

The synthesis of 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and reduce costs, making it more accessible for large-scale production. This has been detailed in several patents filed by leading chemical manufacturers.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in cancer progression, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). Preclinical trials have shown that it exhibits selective toxicity towards cancer cells while sparing normal cells, indicating its potential as an anticancer agent. These findings have been validated through collaborative studies between academic institutions and pharmaceutical companies.

From a commercial standpoint, several global suppliers offer this compound at varying scales, catering to both academic research and industrial needs. Major suppliers include Sigma-Aldrich, Alfa Aesar, and TCI Chemicals. The pricing strategy for this compound is influenced by factors such as purity grade, quantity ordered, and regional demand. Emerging markets in Asia-Pacific are showing a rising demand for this compound due to increased R&D activities in countries like China and India.

In conclusion, 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carboxylic acid represents a valuable asset in the chemical biology toolkit with diverse applications across multiple therapeutic areas. As research continues to uncover its full potential, it is expected to play an increasingly important role in drug discovery pipelines worldwide.